Cas no 154387-62-9 (6α-Hydroxy Finasteride)

• Product Name: 6α-Hydroxy Finasteride
• CAS No: 154387-62-9
• MF: C₂₃H₃₆N₂O₃
• MW: 388.543546676636
• CID: 106557
• PubChem ID: 29981554
• Update Time: 2025-06-15

6α-Hydroxy Finasteride Chemical and Physical Properties

Names and Identifiers

• 1H-Indeno[5,4-f]quinoline-7-carboxamide,N-(1,1-dimethylethyl)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-11-hydroxy-4a,6a-dimethyl-2-oxo-,(4aR,4bS,6aS,7S,9aS,9bS,11S,11aS)-
• (5a,6a,17)-N-(1,1-Dimethylethyl)-6-hydroxy-3-oxo-4-azaandrost-1-ene-17-carboxamide
• (1S,3aS,3bS,5S,5aS,9aR,9bS,11aS)-N-tert-butyl-5-hydroxy-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
• 1H-Indeno[5,4-f]quinoline-7-carboxamide,N-(1,1-dimethylethyl)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-11-hydroxy-
• 1H-Indeno[5,4-f]quinoline-7-carboxamide,N-(1,1-dimethylethyl)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11...
• 6A-HYDROXY FINASTERIDE
• 6α-Hydroxy Finasteride
• 6alpha-Hydroxy Finasteride
• A)-N-(1,1-Dimethylethyl)-6-hydroxy-3-oxo-4-azaandrost-1-ene-17-carboxamide
• A,17
• A,6
• A-Hydroxy Finasteride
• DTXSID60652605
• 6 alpha -Hydroxy Finasteride
• 6?-Hydroxy Finasteride
• Q27270095
• 4-AZAANDROST-1-ENE-17-CARBOXAMIDE, N-(1,1-DIMETHYLETHYL)-6-HYDROXY-3-OXO-, (5.ALPHA.,6.ALPHA.,17.BETA.)-
• (4aR,4bS,6aS,7S,9aS,9bS,11S,11aS)-N-tert-Butyl-11-hydroxy-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• 6alpha-Hydroxyfinasteride
• 1H-Indeno(5,4-f)quinoline-7-carboxamide, N-(1,1-dimethylethyl)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-11-hydroxy-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11S,11aS)-
• 8A7GP3S8WT
• J-009097
• 154387-62-9
• 4-Azaandrost-1-ene-17-carboxamide, N-(1,1-dimethylethyl)-6-hydroxy-3-oxo-, (5alpha,6alpha,17beta)-
• 6.ALPHA.-HYDROXYFINASTERIDE
• UNII-8A7GP3S8WT

• Inchi： 1S/C23H36N2O3/c1-21(2,3)25-20(28)16-7-6-14-13-12-17(26)19-23(5,11-9-18(27)24-19)15(13)8-10-22(14,16)4/h9,11,13-17,19,26H,6-8,10,12H2,1-5H3,(H,24,27)(H,25,28)/t13-,14-,15-,16+,17-,19+,22-,23+/m0/s1
• InChI Key： VRADRJBKILTRPZ-XLGSXJLYSA-N
• SMILES： O[C@@H]1[C@@H]2[C@@](C=CC(N2)=O)(C)[C@H]2CC[C@]3(C)[C@@H](C(NC(C)(C)C)=O)CC[C@H]3[C@@H]2C1

Computed Properties

• Exact Mass: 388.27300
• Monoisotopic Mass: 388.27259301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 616.0±55.0 °C at 760 mmHg
• Flash Point: 326.3±31.5 °C
• Refractive Index: 1.539
• PSA: 85.41000
• LogP: 3.90150
• Vapor Pressure: 0.0±4.0 mmHg at 25°C

6α-Hydroxy Finasteride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives

Additional information on 6α-Hydroxy Finasteride

Comprehensive Overview of 6α-Hydroxy Finasteride (CAS No. 154387-62-9): Properties, Applications, and Research Insights

6α-Hydroxy Finasteride (CAS No. 154387-62-9) is a biologically active metabolite of the well-known pharmaceutical compound Finasteride. As a derivative, it plays a significant role in the study of androgen metabolism and has garnered attention for its potential applications in medical research. This article delves into the chemical properties, mechanisms of action, and current research trends surrounding this compound, while addressing common queries from the scientific and medical communities.

The compound 6α-Hydroxy Finasteride is structurally characterized by the addition of a hydroxyl group at the 6α position of the Finasteride backbone. This modification enhances its solubility and alters its interaction with enzymes, particularly 5α-reductase, which is pivotal in the metabolism of androgens. Researchers have focused on this metabolite to better understand the pharmacokinetics of Finasteride and its effects on conditions like androgenetic alopecia and benign prostatic hyperplasia (BPH).

In recent years, the demand for detailed information on 6α-Hydroxy Finasteride has surged, driven by its relevance in precision medicine and personalized therapeutics. Online searches frequently include questions such as "How does 6α-Hydroxy Finasteride differ from Finasteride?" and "What are the clinical implications of 6α-Hydroxy Finasteride?". These queries reflect the growing interest in the compound's unique properties and its potential to improve treatment outcomes.

From a biochemical perspective, 6α-Hydroxy Finasteride exhibits a competitive inhibitory effect on 5α-reductase, similar to its parent compound. However, its hydroxyl group introduces subtle changes in binding affinity and metabolic stability, which are critical for drug design. Studies suggest that this metabolite may contribute to the overall efficacy of Finasteride by prolonging its activity in target tissues. This has led to investigations into its role as a biomarker for monitoring therapeutic responses.

The synthesis and analysis of 6α-Hydroxy Finasteride require advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods ensure the purity and accuracy of the compound, which is essential for both research and potential clinical applications. The availability of high-quality reference standards (CAS No. 154387-62-9) has further facilitated its study in academic and industrial laboratories.

Beyond its pharmacological significance, 6α-Hydroxy Finasteride has become a topic of interest in the context of drug metabolism and toxicology. Researchers are exploring its potential interactions with other medications and its long-term safety profile. This aligns with broader trends in healthcare, where understanding metabolite pathways is key to minimizing adverse effects and optimizing dosing regimens.

In conclusion, 6α-Hydroxy Finasteride (CAS No. 154387-62-9) represents a critical area of study in the field of androgen research and pharmaceutical development. Its unique properties and metabolic role continue to inspire innovative research, addressing both scientific curiosity and practical healthcare challenges. As the scientific community delves deeper into its mechanisms, this compound is poised to remain a focal point in discussions about precision medicine and therapeutic innovation.